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Cat. No.: B008362 Get Quote

An In-depth Technical Guide to the Physicochemical Characteristics of 1,2-Propanediol

Diacetate

For Researchers, Scientists, and Drug Development Professionals

Abstract
1,2-Propanediol diacetate (CAS No. 623-84-7), also known as propylene glycol diacetate, is

a diester of propylene glycol and acetic acid.[1][2] It is a clear, colorless liquid with a mild, fruity

odor.[3][4] This versatile organic compound serves a critical role as a solvent, plasticizer, and

coalescing agent in a multitude of industries, including pharmaceuticals, coatings, printing inks,

and cosmetics.[4][5] In the pharmaceutical sector, it is particularly valued as a solvent and

carrier for active pharmaceutical ingredients (APIs) in oral, topical, and injectable formulations,

enhancing the stability and bioavailability of drug products. This guide provides a

comprehensive overview of the core physicochemical characteristics of 1,2-propanediol

diacetate, offering a foundational resource for formulation scientists and researchers.

Molecular Structure and Identification
Understanding the molecular structure is fundamental to comprehending the behavior and

reactivity of 1,2-propanediol diacetate. It consists of a propane backbone with two acetate

groups ester-linked at the 1 and 2 positions.

Caption: 2D representation of the 1,2-propanediol diacetate molecule.
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Table 1: Chemical Identification

Identifier Value Reference(s)

IUPAC Name 2-acetyloxypropyl acetate [6]

Synonyms
Propylene glycol diacetate,

1,2-Diacetoxypropane, PGDA
[2][6]

CAS Number 623-84-7 [1][7]

EC Number 210-817-6 [6]

Molecular Formula C₇H₁₂O₄ [1][7]

Molecular Weight 160.17 g/mol [1][7][8]

InChI Key
MLHOXUWWKVQEJB-

UHFFFAOYSA-N
[9]

| SMILES | CC(COC(C)=O)OC(C)=O |[9] |

Physicochemical Properties
The utility of 1,2-propanediol diacetate in various applications is dictated by its specific physical

and chemical properties. These values are critical for process design, formulation development,

and safety assessments.

Table 2: Core Physicochemical Data
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Property Value Conditions Reference(s)

Appearance
Clear, colorless
liquid

Ambient [3][4]

Odor Fruity, acetic Ambient [3][10]

Melting Point -31 °C 1 atm [1][3][8]

Boiling Point 185 - 191 °C 1 atm / 1013 hPa [1][3][8]

Density 1.05 - 1.06 g/cm³ 20 °C [1][3]

Refractive Index 1.413 - 1.417 20 °C [1][8][11]

Vapor Pressure <1 hPa 20 °C [10][12]

Flash Point 87 °C Closed Cup [1]

Autoignition Temp. 431 °C - [6]

Viscosity 2.86 mm²/s 20 °C [6][8]

| Explosive Limits| 2.8 - 12.7 % (v/v) | - |[10] |

Solubility Profile
The solubility of 1,2-propanediol diacetate is a key determinant of its function as a solvent. It is

characterized by its miscibility with many organic solvents and slight solubility in water.

Water Solubility: Reported values range from 76 g/L to 100 g/L at 20-25 °C.[3][10][13] This

moderate aqueous solubility allows for its use in certain aqueous-based formulations.

Organic Solvents: It is soluble in alcohols, ethers, and other common organic solvents.[6][13]

This broad compatibility makes it an excellent choice for dissolving a wide range of APIs and

other excipients.

Stability and Reactivity
1,2-Propanediol diacetate is generally stable under standard storage and handling conditions.

[3][14] However, certain conditions and materials should be avoided to maintain its integrity.
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Conditions to Avoid: Exposure to excessive heat, open flames, and ignition sources should

be avoided.

Incompatible Materials: It can react with strong acids, strong bases, and strong oxidizing

agents.

Hazardous Decomposition: Upon thermal decomposition, it may produce carbon monoxide,

carbon dioxide, and irritating fumes.[6] Under intense heating, it can form explosive mixtures

with air.

Synthesis and Manufacturing
1,2-Propanediol diacetate is commercially synthesized primarily through the esterification of

1,2-propanediol (propylene glycol) with acetic acid or via the insertion of propylene oxide into

acetic anhydride.[15]

General Synthesis Workflow

1,2-Propanediol
+ Acetic Acid

Esterification Reaction
(115-125°C)

Acid Catalyst
(e.g., Cation Exchange Resin)

Water Removal Crude Product Distillation / Rectification High-Purity
1,2-Propanediol Diacetate

Click to download full resolution via product page

Caption: Simplified workflow for the synthesis of 1,2-propanediol diacetate.

One common method involves the esterification of propylene glycol methyl ether and acetic

acid in the presence of a metal ion-modified acidic cation exchange resin catalyst.[15][16] The

reaction is typically carried out at elevated temperatures (e.g., 115-125 °C), followed by

distillation of the crude product to achieve high purity.[16]

Analytical Methodologies and Protocols
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The characterization and quality control of 1,2-propanediol diacetate rely on standardized

analytical techniques.

Purity Assessment by Gas Chromatography (GC)
Gas chromatography is the primary method for determining the assay and impurity profile of

1,2-propanediol diacetate.

Protocol: Gas Chromatography (GC-FID)

System Preparation:

Instrument: Gas chromatograph equipped with a Flame Ionization Detector (FID).

Column: A suitable capillary column, such as one with a polyethylene glycol stationary

phase.

Carrier Gas: Helium or Nitrogen at a constant flow rate.

Temperatures: Set injector and detector temperatures (e.g., 250 °C).

Oven Program: Implement a temperature gradient suitable for separating the analyte from

potential impurities and residual solvents (e.g., start at 50 °C, ramp to 220 °C).

Sample and Standard Preparation:

Prepare a standard solution of high-purity 1,2-propanediol diacetate in a suitable solvent

(e.g., methanol or acetone) at a known concentration.

Prepare the sample solution by diluting the test material in the same solvent to a similar

concentration.

Injection and Analysis:

Inject a fixed volume (e.g., 1 µL) of the standard and sample solutions into the GC system.

Record the chromatograms.

Data Interpretation:
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Identify the peak corresponding to 1,2-propanediol diacetate based on the retention time

of the standard.

Calculate the assay (purity) by comparing the peak area of the analyte in the sample to

that of the standard, or by area percent normalization (Assay ≥ 99.0%).

Identify and quantify impurities against known reference standards or as a percentage of

the total area.

Determination of Physical Properties

Workflow for Key Property Determination

Boiling Point (OECD 103) Density (Oscillating U-tube)

Sample in Distillation Flask

Apply Controlled Heat

Record Temperature at
Steady Vapor Condensation

Correct for Atmospheric Pressure

Final Boiling Point

Calibrate Densitometer

Inject Sample into U-tube

Measure Oscillation Period
at Constant Temperature (20°C)

Calculate Density

Click to download full resolution via product page

Caption: Standard workflows for determining boiling point and density.
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Protocol: Boiling Point Determination (OECD Guideline 103)

Apparatus: Use a standard distillation apparatus with a heating mantle, distillation flask,

condenser, and calibrated thermometer.

Procedure: Place the sample in the flask with boiling chips. Heat the flask gently.

Measurement: Record the temperature when the liquid and vapor are in equilibrium and

vapor is steadily condensing on the thermometer bulb. This is the boiling point.

Correction: Correct the observed boiling point to standard pressure (1013 hPa) if the

measurement was made at a different atmospheric pressure.

Applications in Research and Drug Development
The favorable physicochemical and toxicological profile of 1,2-propanediol diacetate makes it a

valuable excipient in the pharmaceutical industry.[4]

Solvent and Co-Solvent: Its ability to dissolve poorly water-soluble APIs is its primary

application. It is used in oral solutions, soft gelatin capsules, and injectable formulations.

Carrier: It acts as a carrier for active ingredients in topical and transdermal delivery systems,

such as creams and ointments.

Plasticizer: In the manufacturing of plastics and polymers, it can be used to increase

flexibility and durability.[4]

Flavoring Agent: In the food industry, it is employed as a flavoring agent and fragrance.

Safety and Handling
1,2-Propanediol diacetate has a low acute toxicity profile, with a high oral LD50 in rats (13530

mg/kg).[10] However, standard laboratory safety precautions should be observed.

Handling: Use in a well-ventilated area.[3] Wear appropriate personal protective equipment

(PPE), including protective gloves and safety glasses.[3]
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Storage: Store in a cool, well-ventilated place away from heat and ignition sources.[3] Keep

containers tightly closed. Store away from incompatible materials like strong oxidizers, acids,

and bases.

Environmental Impact: The substance is considered readily biodegradable and is not

expected to cause long-term adverse effects in the environment.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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